2-(Chloromethyl)-5-cyclohexyl-1,3-oxazole

• IUPAC Name: 2-(chloromethyl)-5-cyclohexyl-1,3-oxazole
• InChI: InChI=1S/C10H14ClNO/c11-6-10-12-7-9(13-10)8-4-2-1-3-5-8/h7-8H,1-6H2
• InChI Key: UVJPZWKBZNEAAX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=CN=C(O2)CCl
• Molecular Formula: C10H14ClNO
• Molecular Weight: 199.68 g/mol
• CAS RN: 1484430-27-4

Description

The compound “2-(Chloromethyl)-5-cyclohexyl-1,3-oxazole” belongs to the class of organic compounds known as oxazoles, which are aromatic compounds containing an oxazole ring. The chloromethyl group is a functional group that has the chemical formula −CH2−Cl.

Molecular Structure Analysis

The molecular structure of “2-(Chloromethyl)-5-cyclohexyl-1,3-oxazole” would likely consist of an oxazole ring attached to a cyclohexyl group at the 5-position and a chloromethyl group at the 2-position.

Scientific Research Applications

Synthesis and Reactivity

• Synthesis of Extended Oxazoles : Patil and Luzzio (2016) demonstrated that 2-(Halomethyl)-4,5-diphenyloxazoles, including the chloromethyl analogue, are valuable scaffolds for synthetic elaboration, facilitating the preparation of diverse oxazole derivatives through substitution reactions. These compounds serve as intermediates in the synthesis of complex molecules, including Oxaprozin, showcasing the chloromethyl compound's versatility in organic synthesis (Patil & Luzzio, 2016).

• Oxazoles for Click Chemistry : In a related study, Patil, Luzzio, and Demuth (2015) explored the synthesis of 2,4,5-trisubstituted oxazoles, highlighting the role of 2-chloromethyl-4,5-disubstituted oxazoles in click chemistry applications. This work emphasizes the compound's utility in constructing extended heterocyclic scaffolds, crucial for developing novel materials and pharmaceuticals (Patil, Luzzio, & Demuth, 2015).

• Mechanistic Investigations : Capriati, Degennaro, Florio, and Luisi (2002) explored the addition of lithiated and chloro(lithio)alkyl-derivatives of 2,4,5-dihydro-1,3-oxazoles to nitrones, providing insight into reaction mechanisms and stereochemical outcomes. This research sheds light on the synthetic flexibility of chloromethyl oxazoles, enabling the targeted synthesis of alkenyl oxazoles with varied stereochemistry (Capriati et al., 2002).

Advanced Materials and Catalysis

• Metalation and Derivatization : The study by Capriati, Florio, Luisi, and Rocchetti (2002) on the metalation of 2-chloromethyl-2-oxazolines highlights the synthesis of tris(oxazolinyl)cyclopropanes, underscoring the compound's significance in synthesizing highly functionalized cyclopropanes. This process illustrates the potential of chloromethyl oxazoles in material science and catalysis (Capriati et al., 2002).

Mechanism of Action

Target of Action

Similar compounds such as 2-chloromethyl acryl reagents have been reported to selectively modify proteins at cysteine or disulfide sites .

Mode of Action

It’s known that 2-chloromethyl acryl reagents can serve as a versatile platform for selective protein modification at cysteine or disulfide sites by tuning their inherent electronic properties through the amide or ester linkage . This suggests that 2-(Chloromethyl)-5-cyclohexyl-1,3-oxazole might interact with its targets in a similar manner, leading to changes in protein structure and function.

Pharmacokinetics

The pharmacokinetics of similar compounds suggest that they may follow a two-compartment model , which could impact the bioavailability of 2-(Chloromethyl)-5-cyclohexyl-1,3-oxazole.

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2-(Chloromethyl)-5-cyclohexyl-1,3-oxazole. It’s worth noting that many compounds can be influenced by factors such as temperature, pH, and presence of other chemicals .

Safety and Hazards

While specific safety and hazard information for “2-(Chloromethyl)-5-cyclohexyl-1,3-oxazole” is not available, compounds with chloromethyl groups can cause severe skin burns and eye damage, and can be harmful or fatal if swallowed or inhaled.